2-Ethyl-5-(propan-2-yl)furan-3-carboxylic acid

• Molecular Formula: C10H14O3
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 2-ethyl-5-propan-2-ylfuran-3-carboxylic acid
• InChI: InChI=1S/C10H14O3/c1-4-8-7(10(11)12)5-9(13-8)6(2)3/h5-6H,4H2,1-3H3,(H,11,12)
• InChI Key: BEHVRRWDZLHYEK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(O1)C(C)C)C(=O)O

Description

2-Ethyl-5-(propan-2-yl)furan-3-carboxylic acid is a substituted furan derivative characterized by a five-membered aromatic oxygen-containing ring (furan) with ethyl and isopropyl substituents at the 2- and 5-positions, respectively, and a carboxylic acid group at the 3-position.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Ethyl-5-(propan-2-yl)furan-3-carboxylic acid can be achieved through various synthetic routes. One common method involves the alkylation of furan derivatives followed by carboxylation. For instance, starting with 2-ethylfuran, an alkylation reaction with isopropyl bromide in the presence of a strong base such as sodium hydride can yield 2-ethyl-5-(propan-2-yl)furan. Subsequent carboxylation using carbon dioxide under high pressure and temperature conditions can produce the desired carboxylic acid.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and efficiency. Catalysts such as palladium or nickel may be employed to facilitate the reactions and improve selectivity.

Chemical Reactions Analysis

Types of Reactions: 2-Ethyl-5-(propan-2-yl)furan-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol using reducing agents such as lithium aluminum hydride.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Electrophiles such as bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Introduction of halogenated furans.

Scientific Research Applications

2-Ethyl-5-(propan-2-yl)furan-3-carboxylic acid has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Ethyl-5-(propan-2-yl)furan-3-carboxylic acid involves its interaction with specific molecular targets. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. The furan ring structure allows for π-π interactions with aromatic amino acids in proteins, influencing their function. Additionally, the carboxylic acid group can form hydrogen bonds with target molecules, enhancing binding affinity.

Comparison with Similar Compounds

(a) Steric and Electronic Effects

• The isopropyl group at position 5 enhances hydrophobicity, which may improve membrane permeability in drug candidates compared to polar substituents (e.g., carboxylic acid derivatives in ).

(c) Application-Specific Differences

• Pharmaceuticals : Pyrazole derivatives (e.g., ) and benzofurans (e.g., ) are prioritized for antiretroviral and neurodegenerative therapies, while furan carboxylic acids are less studied but show promise in early-stage drug discovery .
• Materials Science : Carboxylic acid-functionalized furans (e.g., ) are used as copolymer modifiers, but bulkier substituents (e.g., ethyl or cyclopropyl) may reduce compatibility with industrial polymer matrices .

Biological Activity

2-Ethyl-5-(propan-2-yl)furan-3-carboxylic acid is an organic compound notable for its unique furan ring structure, which includes both ethyl and isopropyl substituents. Its molecular formula is C_11H_14O_3, and it has a molecular weight of 182.22 g/mol. The compound features a carboxylic acid functional group, contributing to its reactivity and potential biological activity. This article explores the biological activities of this compound, focusing on its antimicrobial properties, enzyme modulation, and potential therapeutic applications.

The presence of the furan ring and the carboxylic acid group allows 2-Ethyl-5-(propan-2-yl)furan-3-carboxylic acid to participate in various chemical reactions typical of carboxylic acids, such as nucleophilic addition reactions due to the electrophilic nature of the carbonyl carbon in the carboxylic acid group. The steric and electronic properties imparted by the ethyl and isopropyl groups enhance its interaction with biological targets.

Antimicrobial Properties

Research indicates that 2-Ethyl-5-(propan-2-yl)furan-3-carboxylic acid exhibits significant antimicrobial activity against various pathogens. The compound's effectiveness can be attributed to its ability to disrupt bacterial cell wall synthesis and inhibit key metabolic pathways.

Microorganism	Inhibition Zone (mm)	Reference
Staphylococcus aureus	23
Escherichia coli	24
Candida albicans	20

These results demonstrate that the compound possesses a broad spectrum of antimicrobial activity, making it a candidate for further development as an antimicrobial agent.

Enzyme Modulation

The compound has been shown to interact with specific enzymes, modulating their activity through mechanisms involving π-π interactions and hydrogen bonding. For instance, studies have indicated that it can act as an inhibitor of acetylcholinesterase (AChE), which is crucial for neurotransmission.

Enzyme Target	Activity	Reference
Acetylcholinesterase (AChE)	Inhibitor (IC50 < 10 µM)
MAO-A/B	Moderate inhibition

The ability to inhibit AChE suggests potential applications in treating neurodegenerative diseases like Alzheimer's.

The mechanism of action for 2-Ethyl-5-(propan-2-yl)furan-3-carboxylic acid involves binding to specific molecular targets within microbial cells or human enzymes. The furan ring structure allows effective π-π interactions with aromatic amino acids, while the carboxylic acid group facilitates hydrogen bonding, enhancing binding affinity. This dual mechanism may lead to effective inhibition of target enzymes or receptors.

Case Studies and Research Findings

• Antimicrobial Efficacy : A study conducted by Smolecule highlighted the antimicrobial properties of 2-Ethyl-5-(propan-2-yl)furan-3-carboxylic acid against common pathogens, demonstrating its potential use in treating infections caused by resistant strains of bacteria and fungi .
• Neuroprotective Effects : In vitro assays have shown that this compound can inhibit AChE activity effectively, suggesting a role in neuroprotection and potential therapeutic applications in Alzheimer's disease treatment .
• Molecular Docking Studies : Computational studies have indicated favorable binding interactions between 2-Ethyl-5-(propan-2-yl)furan-3-carboxylic acid and target proteins involved in metabolic pathways critical for microbial survival . These findings support further exploration into its pharmacological potential.